Cas no 152126-33-5 (4-fluoropyridine-3-carboxylic acid)

4-Fluoropyridine-3-carboxylic acid is a fluorinated heterocyclic compound with a molecular formula of C₆H₄FNO₂. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring pyridine and fluorine substituents. The carboxylic acid functional group enables further derivatization, while the fluorine atom enhances metabolic stability and binding affinity in target molecules. This compound exhibits high purity and consistent reactivity, making it suitable for precision applications in medicinal chemistry and material science. Its structural features contribute to improved bioavailability and selectivity in drug design. Proper handling is advised due to its potential sensitivity to moisture and heat.

4-fluoropyridine-3-carboxylic acid structure

152126-33-5 structure

Product Name:4-fluoropyridine-3-carboxylic acid

CAS No:152126-33-5

MF:C₆H₄FNO₂

MW:141.099864959717

MDL:MFCD04114256

CID:137116

PubChem ID:2762936

Update Time:2025-05-20

4-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Fluoropyridine-3-carboxylic acid
- 3-Pyridinecarboxylicacid, 4-fluoro-
- 4-FLUORONICOTINIC ACID
- 3-Pyridinecarboxylicacid,4-fluoro
- 4-fluoro-3-pyridinecarboxylic acid
- 4-Fluoropyridin-3-carboxylic acid
- 3-Pyridinecarboxylicacid,4-fluoro-(9CI)
- 4-Fluoropyridine-3-carboxylic
- 4-FLUORO-NICOTINIC ACID
- PubChem10434
- BCP21970
- 7628AA
- WT2044
- FCH848881
- 4-fluoranylpyridine-3-carboxylic acid
- AB18036
- BC677128
- TX-
- CHEMBL247324
- 4-Fluoropyridine-3-carboxylicacid
- 152126-33-5
- CS-13273
- AKOS006293670
- SCHEMBL229353
- CS-0040491
- FT-0688510
- AMY42380
- DTXSID00376590
- W18401
- MFCD04114256
- A809263
- 4-Fluoropyridine-3-carboxylicacid98%
- 4-FLUOROPYRIDINE-3-CARBOXYLIC ACID 98%
- 4-fluoropyridine-3-carboxylic acid
- MDL： MFCD04114256
- Inchi： 1S/C6H4FNO2/c7-5-1-2-8-3-4(5)6(9)10/h1-3H,(H,9,10)
- InChI Key： UBIVUIKWHBNGFG-UHFFFAOYSA-N
- SMILES： FC1C=CN=CC=1C(=O)O

Computed Properties

Exact Mass: 141.02300
Monoisotopic Mass: 141.02260653g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2
XLogP3: 0.5

Experimental Properties

Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 284.9±20.0 ºC (760 Torr),
Flash Point: 126.1±21.8 ºC,
Solubility: Slightly soluble (20 g/l) (25 º C),
PSA: 50.19000
LogP: 0.91890

4-fluoropyridine-3-carboxylic acid Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F93300-250mg	4-Fluoropyridine-3-carboxylic acid	152126-33-5	95%	250mg	¥3982.0	2023-09-07
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